Cas no 2324019-91-0 (rac-tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate)

Technical Introduction: rac-tert-Butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate is a chiral pyrrolidine derivative featuring both acetamido and hydroxyl functional groups at the 3- and 4-positions, respectively. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection in synthetic applications. This compound serves as a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals and bioactive molecules requiring stereochemical precision. Its rigid pyrrolidine scaffold and functional group diversity make it valuable for constructing complex heterocycles or peptidomimetics. The racemic mixture allows for further resolution or utilization in asymmetric synthesis. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes.
rac-tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate structure
2324019-91-0 structure
Product Name:rac-tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate
CAS No:2324019-91-0
MF:C11H20N2O4
MW:244.287503242493
CID:5846936
PubChem ID:124637313
Update Time:2025-06-08

rac-tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • rac-tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate
    • 2324019-91-0
    • EN300-7259487
    • Inchi: 1S/C11H20N2O4/c1-7(14)12-8-5-13(6-9(8)15)10(16)17-11(2,3)4/h8-9,15H,5-6H2,1-4H3,(H,12,14)/t8-,9+/m1/s1
    • InChI Key: ULLDKFPDFHZHBA-BDAKNGLRSA-N
    • SMILES: O[C@H]1CN(C(=O)OC(C)(C)C)C[C@H]1NC(C)=O

Computed Properties

  • Exact Mass: 244.14230712g/mol
  • Monoisotopic Mass: 244.14230712g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 78.9Ų

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rac-tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate Related Literature

Additional information on rac-tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate

Introduction to Rac-Tert-Butyl (3R,4S)-3-Acetamido-4-Hydroxypyrrolidine-1-Carboxylate (CAS No. 2324019-91-0)

Rac-Tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate, identified by its CAS number 2324019-91-0, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules known for their potential pharmacological properties, making it a subject of extensive study in drug discovery and development. The unique structural features of this molecule, particularly its pyrrolidine backbone and the presence of both an acetamido and a hydroxypyrrolidine moiety, contribute to its distinctive chemical and biological profile.

The stereochemistry of Rac-Tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate is crucial in determining its biological activity. The (3R,4S) configuration indicates a specific spatial arrangement of the substituents around the pyrrolidine ring, which can significantly influence how the molecule interacts with biological targets. This stereochemical specificity is a key consideration in medicinal chemistry, as it can lead to enhanced efficacy or reduced side effects compared to racemic mixtures or other stereoisomers.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyrrolidine scaffold is particularly attractive in this context due to its presence in numerous bioactive natural products and synthetic drugs. Rac-Tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate represents an example of how structural modifications can be employed to explore new pharmacological opportunities.

The compound's molecular structure suggests potential applications in the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. For instance, the hydroxypyrrolidine moiety has been shown to interact with certain enzymes and receptors involved in these processes. Furthermore, the acetamido group can serve as a site for further derivatization, allowing researchers to fine-tune the properties of the molecule for specific therapeutic purposes.

Recent studies have highlighted the importance of understanding the metabolic pathways and interactions of such compounds. Rac-Tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate has been subjected to various biochemical assays to evaluate its potential metabolic stability and bioavailability. These studies have provided valuable insights into how the molecule might behave within the human body, which is essential for optimizing its pharmacokinetic profile.

The synthesis of Rac-Tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate presents unique challenges due to its complex stereochemistry. Advanced synthetic techniques, including chiral resolution and asymmetric synthesis, have been employed to obtain the desired stereoisomer in high purity. These methods are critical in ensuring that the final product meets the stringent requirements for use in preclinical and clinical studies.

In conclusion, Rac-Tert-butyl (3R,4S)-3-acetamido-4-hydroxypyrrolidine-1-carboxylate is a promising compound with significant potential in pharmaceutical research. Its unique structural features and stereochemical configuration make it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for this molecule, it is likely that it will play an important role in the development of novel therapeutic agents.

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